Cas no 2097969-27-0 (1-Ethyl-3-(pyrazin-2-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

• Product Name: 1-Ethyl-3-(pyrazin-2-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• CAS No: 2097969-27-0
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5723563
• PubChem ID: 121214663
• Update Time: 2023-10-26

1-Ethyl-3-(pyrazin-2-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 2097969-27-0
• 1-ethyl-3-pyrazin-2-yl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• F2198-7012
• AKOS026725231
• 1-ethyl-3-(pyrazin-2-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• Pyrano[4,3-c]pyrazole, 1-ethyl-1,4,6,7-tetrahydro-3-(2-pyrazinyl)-
• 1-Ethyl-3-(pyrazin-2-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• Inchi： 1S/C12H14N4O/c1-2-16-11-3-6-17-8-9(11)12(15-16)10-7-13-4-5-14-10/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： UVIMMHNMODPKKA-UHFFFAOYSA-N
• SMILES： O1CCC2=C(C(C3C=NC=CN=3)=NN2CC)C1

Computed Properties

• Exact Mass: 230.11676108g/mol
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 430.6±45.0 °C(Predicted)
• pka: -0.30±0.10(Predicted)